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Introduction

Ceftizoxime, a third-generation cephalosporin antibiotic, is a potent weapon against a broad
spectrum of bacterial infections.[1][2] Its efficacy is primarily attributed to the inhibition of
bacterial cell wall synthesis.[1] However, conventional delivery of Ceftizoxime can be
associated with adverse effects and limitations in bioavailability.[1][2] To overcome these
challenges, research has increasingly focused on the development of novel drug delivery
systems (NDDS). These advanced systems aim to enhance therapeutic efficacy, reduce
toxicity, and provide controlled and targeted drug release.[1][2] This technical guide provides an
in-depth overview of the research into various NDDS for Ceftizoxime, presenting key
guantitative data, detailed experimental protocols, and visual representations of experimental
workflows.

Nanoparticulate Drug Delivery Systems

Nanoparticles offer significant advantages for Ceftizoxime delivery, including improved
stability, enhanced cellular uptake, and the potential for targeted delivery.[1] Various polymeric
and inorganic nanoparticles have been investigated for this purpose.

Pectin-Based Nanocarriers
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Pectin, a natural, biocompatible, and non-toxic polymer, has been successfully utilized to
fabricate Ceftizoxime-loaded nanocarriers.[1][3] These nanocarriers have demonstrated
sustained drug release and effective antimicrobial activity.[1][3]

Parameter Value Reference
Particle Size (TEM) 29-110 nm [11[3]

Drug Loading 21% [1]
Encapsulation Efficiency 69.4% [1]

In Vitro Drug Release (24h) Sustained Release Profile [11[3]

o Preparation of Pectin Solution: Dissolve 150 mg of Ceftizoxime in 10 mL of a 0.55% pectin
solution.

o Addition of Surfactant: To the above solution, add 30 mL of a di-octyl sodium sulfosuccinate
(DOSS) solution dropwise under constant stirring for 10 minutes.

e Homogenization: Add 150 mL of 3% polyvinyl alcohol (PVA) to the mixture and sonicate for
10 minutes.

e Cross-linking: Introduce a CaCl2 solution (20 g in 100 mL of distilled water) dropwise while
stirring continuously for 12 hours.

o Separation and Drying: Centrifuge the resulting solution at 12,000 rpm for 20 minutes.
Collect the pellets and dry them in an electric oven at 60°C for three hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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